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Compound of Interest

Compound Name: 2,6-Diethylphenol

Cat. No.: B086025

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the currently available toxicological data and safety
information for 2,6-diethylphenol (CAS No. 1006-59-3). It is important to note at the outset that
publicly accessible, in-depth toxicological studies specifically on 2,6-diethylphenol are
exceedingly limited. Much of the available data is derived from notifications to regulatory bodies
and general chemical property databases, rather than from comprehensive, peer-reviewed
toxicological research. Consequently, a complete toxicological profile as is available for more
common industrial chemicals cannot be constructed at this time.

General Safety and Hazard Information

Based on aggregated data from notifications to the European Chemicals Agency (ECHA), 2,6-
diethylphenol is classified with the following hazards[1]:

Acute Oral Toxicity: Harmful if swallowed (Acute Toxicity, Category 4).

Skin Irritation: May cause skin irritation (Skin Irritation, Category 2).

Eye Irritation: May cause serious eye irritation (Eye Irritation, Category 2).

Respiratory Irritation: May cause respiratory irritation (Specific Target Organ Toxicity —
Single Exposure, Category 3).
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These classifications suggest that appropriate personal protective equipment, including gloves,
eye protection, and respiratory protection, should be used when handling this compound to
avoid direct contact and inhalation.

Quantitative Toxicological Data

A thorough search of scientific literature and regulatory databases did not yield specific
guantitative toxicological data (e.g., LD50, NOAEL, LOAEL) from dedicated studies on 2,6-
diethylphenol. The information that is often available for other chemicals, such as detailed
acute, sub-chronic, and chronic toxicity studies, appears to be absent or not publicly available
for this specific compound.

Due to the lack of quantitative data, the following tables, which would typically summarize such
information, are presented to highlight the current data gaps.

Table 1: Acute Toxicity Data for 2,6-Diethylphenol

Endpoint Species Route Value Reference
Data Not Data Not
LD50 ) Oral )
Available Available
Data Not Data Not
LD50 ) Dermal )
Available Available
Data Not ] Data Not
LC50 ) Inhalation )
Available Available

Table 2: Repeated Dose and Chronic Toxicity Data for 2,6-Diethylphenol
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Value
. . . Effects Referenc
Endpoint  Species Route Duration (NOAELI/L
Observed e
OAEL)
Repeated
b Data Not Data Not Data Not Data Not Data Not
ose
o Available Available Available Available Available
Toxicity
Carcinogen Data Not Data Not Data Not Data Not Data Not
icity Available Available Available Available Available
Table 3: Genotoxicity Data for 2,6-Diethylphenol
Metabolic
Assay Type Test System L Result Reference
Activation
Data Not Data Not Data Not
Ames Test _ , ,
Available Available Available
In vitro
Data Not Data Not Data Not
Chromosome ) ) )
) Available Available Available
Aberration
In vivo
) Data Not Data Not Data Not
Micronucleus ) ) )
Available Available Available

Test

Table 4: Reproductive and Developmental Toxicity Data for 2,6-Diethylphenol

Value
. Effects
Study Type  Species Route (NOAELI/LO Reference
Observed
AEL)
Reproductive  Data Not Data Not Data Not Data Not
Toxicity Available Available Available Available
Development  Data Not Data Not Data Not Data Not
al Toxicity Available Available Available Available
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Experimental Protocols

Detailed experimental protocols for key toxicological studies on 2,6-diethylphenol cannot be
provided as no such studies were identified in the public domain. For reference, standard
methodologies for toxicological assessments are outlined in guidelines from organizations such
as the Organisation for Economic Co-operation and Development (OECD).

Signaling Pathways and Mechanism of Action

The mechanism of toxic action and any specific cellular signaling pathways affected by 2,6-
diethylphenol have not been elucidated in the available literature. Research on structurally
related compounds, such as other alkylphenols, may offer potential avenues for investigation,
but direct evidence for 2,6-diethylphenol is lacking.

Mandatory Visualizations

Due to the absence of identified signaling pathways, detailed experimental workflows, or
established logical relationships concerning the toxicology of 2,6-diethylphenol, the creation of
meaningful Graphviz diagrams as requested is not feasible.

Conclusion

This technical guide highlights a significant gap in the publicly available toxicological data for
2,6-diethylphenol. While basic hazard classifications indicate potential for acute toxicity upon
ingestion and irritation to skin, eyes, and the respiratory system, a comprehensive
understanding of its toxicological profile is hindered by the lack of quantitative data from
dedicated studies. For professionals in research and drug development, this underscores the
necessity for preliminary in-house safety assessments and suggests that any application of this
compound should proceed with caution, adhering to stringent safety protocols. Further
research is imperative to fully characterize the toxicological properties of 2,6-diethylphenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Diethylphenol
https://www.benchchem.com/product/b086025#toxicological-data-and-safety-information-for-2-6-diethylphenol
https://www.benchchem.com/product/b086025#toxicological-data-and-safety-information-for-2-6-diethylphenol
https://www.benchchem.com/product/b086025#toxicological-data-and-safety-information-for-2-6-diethylphenol
https://www.benchchem.com/product/b086025#toxicological-data-and-safety-information-for-2-6-diethylphenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086025?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

